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Compound of Interest

Compound Name: Dichloralphenazone

Cat. No.: B1670458 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial safety protocols and logistical plans

for the use of Dichloralphenazone in a laboratory setting.

Chemical and Physical Properties

Property Value Source

Molecular Formula C15H18Cl6N2O5 [1][2]

Molecular Weight 519.0 g/mol [1][2]

Appearance White, microcrystalline powder [3]

Solubility Soluble in DMSO [3]

Hazard Identification and GHS Classification

Dichloralphenazone is classified with the following hazards:
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation

Source: PubChem

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling Dichloralphenazone.
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PPE Type Specifications and Recommendations

Gloves

Nitrile, neoprene, or Viton™ gloves are

recommended for handling chlorinated solvents.

[4][5][6] Always use disposable nitrile gloves for

incidental contact and check for any rips or

punctures before use.[5] Never wash or reuse

disposable gloves.[5]

Eye Protection

Safety glasses with side shields or chemical

safety goggles are mandatory to prevent eye

contact.[7]

Lab Coat
A standard laboratory coat should be worn to

protect against skin contact.

Respiratory Protection

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of

the powder. If significant dust is generated and

engineering controls are insufficient, a NIOSH-

approved respirator with an appropriate

particulate filter should be used.[8][9][10]

Operational Plan for Handling Dichloralphenazone
A systematic approach to handling Dichloralphenazone from receipt to disposal is essential

for laboratory safety.
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Operational Workflow for Dichloralphenazone Handling

Receiving and Unpacking

Secure Storage

Verify Integrity

Preparation for Use

Controlled Access

Handling and Experimentation

Weighing in Fume Hood

Decontamination

Post-Experiment

Waste Disposal

Segregate Waste

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Dichloralphenazone in a laboratory

setting.

Experimental Protocols
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1. Receiving and Unpacking:

Visually inspect the package for any signs of damage upon receipt.

Wear appropriate PPE (lab coat, gloves, and eye protection) before opening the package in

a well-ventilated area.

Confirm the contents match the order and that the container is properly labeled and sealed.

2. Storage:

Store Dichloralphenazone in a cool, dry, and dark place.[3]

Keep the container tightly closed.

Store away from incompatible materials. While specific incompatibility data for

Dichloralphenazone is limited, as a general precaution for chlorinated compounds, avoid

strong oxidizing agents and strong bases.

3. Preparation for Use:

Before handling, review the Safety Data Sheet (if available) and this guide.

Conduct all weighing and solution preparation inside a certified chemical fume hood to

prevent inhalation of the powder.

Use dedicated spatulas and weighing boats.

4. Handling and Experimentation:

Always wear the recommended PPE.

Avoid creating dust.

In case of accidental contact, follow the first aid procedures outlined below.

5. Decontamination:
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Clean all contaminated surfaces and equipment with an appropriate solvent (e.g., ethanol)

followed by soap and water.

Dispose of all cleaning materials as hazardous waste.

Emergency and Disposal Plans
Preparedness for emergencies and a clear disposal pathway are critical components of

laboratory safety.

First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8][11] Remove contact

lenses if present and easy to do.[12] Seek

immediate medical attention.[8][11]

Skin Contact

Immediately remove contaminated clothing.

Wash affected skin with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Response

In the event of a spill, follow these steps:
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Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Restrict

access to the spill site.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Wear appropriate PPE, including a respirator if there is a risk of inhaling dust.

Containment and Cleanup:

For small powder spills, gently cover with a damp paper towel to avoid raising dust.

Carefully scoop the material into a labeled, sealed container for hazardous waste.

Clean the spill area with a detergent solution and water.

Decontamination: Decontaminate all equipment used for cleanup.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.
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Emergency Response for Dichloralphenazone Exposure

Exposure Occurs

Assess Exposure Route

Eye Contact Skin Contact Inhalation Ingestion

Flush Eyes (15 min) Wash Skin (15 min) Move to Fresh Air Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A logical diagram outlining the immediate steps to take in case of an emergency

exposure to Dichloralphenazone.

Disposal Plan

Waste Characterization: Dichloralphenazone is a chlorinated organic compound and should

be treated as hazardous chemical waste.

Containerization: Collect waste Dichloralphenazone and any contaminated materials in a

clearly labeled, sealed, and compatible hazardous waste container.
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Disposal Method: The primary recommended disposal method for chlorinated organic

compounds is high-temperature incineration by a licensed hazardous waste disposal facility.

[13] This method ensures the complete destruction of the compound. Do not dispose of

Dichloralphenazone down the drain or in regular trash.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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